Cas no 1313054-31-7 (Boc-D-Dap(ivDde)-OH)

• Product Name: Boc-D-Dap(ivDde)-OH
• CAS No: 1313054-31-7
• MF: C₂₁H₃₄N₂O₆
• MW: 410.504466533661
• CID: 4779183
• PubChem ID: 135742665
• Update Time: 2025-08-10

Boc-D-Dap(ivDde)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-Dap(ivDde)-OH
• Boc-D-Dap(ivDde)-OH
• (R)-2-((tert-Butoxycarbonyl)amino)-3-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)amino)propanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-3-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)amino)propanoic acid
• (2R)-3-[[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (2S)-3-[[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]amino]-2-[(
• 1313054-31-7

• Inchi： 1S/C21H34N2O6/c1-12(2)8-13(17-15(24)9-21(6,7)10-16(17)25)22-11-14(18(26)27)23-19(28)29-20(3,4)5/h12,14,24H,8-11H2,1-7H3,(H,23,28)(H,26,27)/b22-13+
• InChI Key： CGBQVRIAZPSAGJ-LPYMAVHISA-N
• SMILES： OC1=C(/C(/CC(C)C)=N/CC(C(=O)O)NC(=O)OC(C)(C)C)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 410.24168681g/mol
• Monoisotopic Mass: 410.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125

Additional information on Boc-D-Dap(ivDde)-OH

Professional Introduction to Boc-D-Dap(ivDde)-OH (CAS No. 1313054-31-7)

The compound Boc-D-Dap(ivDde)-OH, with the CAS number 1313054-31-7, is a significant intermediate in the field of peptidomimetics and pharmaceutical chemistry. This compound, featuring a protected amino acid derivative, has garnered attention due to its utility in the synthesis of bioactive molecules and its role in advancing therapeutic strategies.

In recent years, the development of peptidomimetics has seen remarkable progress, particularly in the design of molecules that mimic the structure and function of natural peptides while avoiding their limitations such as enzymatic degradation and poor oral bioavailability. The use of protected amino acids like Boc-D-Dap(ivDde)-OH is crucial in these synthetic approaches. The Boc (tert-butoxycarbonyl) group provides an effective protection for the amino group, allowing for selective modifications at other positions in the molecule without interference.

The specific structure of Boc-D-Dap(ivDde)-OH incorporates D-Dap (D-3-amino-4-methylpentanoic acid) and ivDde (isovalerylvaline), which are both non-natural amino acids. These modifications enhance the stability and binding affinity of the resulting peptides, making them more suitable for therapeutic applications. The hydroxyl group at the end of the molecule further allows for additional functionalization, enabling the construction of complex peptidomimetic structures.

Recent studies have highlighted the importance of non-natural amino acids in drug design. For instance, peptidomimetics incorporating D-amino acids have shown promise in inhibiting proteases and other enzymes involved in various diseases. The use of Boc-D-Dap(ivDde)-OH as a building block has been explored in several research articles, demonstrating its versatility in constructing novel therapeutic agents.

One notable application of this compound is in the development of protease inhibitors. Proteases play a critical role in numerous biological processes, including infection, inflammation, and cancer progression. By designing peptidomimetics that specifically target these enzymes, researchers aim to develop new treatments with improved efficacy and reduced side effects. The protected structure of Boc-D-Dap(ivDde)-OH allows for precise control over peptide synthesis, ensuring high yields and purity.

The synthesis of Boc-D-Dap(ivDde)-OH involves multi-step organic reactions, requiring careful optimization to achieve high yields and minimal byproducts. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to facilitate the preparation of this compound. SPPS offers several advantages, including automation, scalability, and reduced purification efforts.

In addition to its role in drug development, Boc-D-Dap(ivDde)-OH has been utilized in research aimed at understanding enzyme mechanisms and developing new analytical methods. Its unique structure provides a valuable tool for studying protein-ligand interactions and designing high-affinity binders. These studies contribute to our fundamental understanding of biological processes and pave the way for innovative therapeutic strategies.

The growing interest in peptidomimetics has led to significant advancements in synthetic methodologies and applications. The development of new protecting groups, such as Boc, has further enhanced the capabilities of peptide chemistry. This has enabled researchers to design increasingly complex molecules with tailored properties for various applications.

The future prospects for compounds like Boc-D-Dap(ivDde)-OH are promising. As our understanding of biological systems continues to expand, so does our ability to design molecules that interact with specific targets with high precision. This compound exemplifies the potential of peptidomimetics to revolutionize drug discovery and development.